Cas no 899736-60-8 (5-amino-N-(2,4-difluorophenyl)-1-(4-fluorophenyl)methyl-1H-1,2,3-triazole-4-carboxamide)

• Product Name: 5-amino-N-(2,4-difluorophenyl)-1-(4-fluorophenyl)methyl-1H-1,2,3-triazole-4-carboxamide
• CAS No: 899736-60-8
• MF: C₁₆H₁₂F₃N₅O
• MW: 347.294592857361
• CID: 5486265
• Update Time: 2025-10-28

5-amino-N-(2,4-difluorophenyl)-1-(4-fluorophenyl)methyl-1H-1,2,3-triazole-4-carboxamide Chemical and Physical Properties

Names and Identifiers

• 5-amino-N-(2,4-difluorophenyl)-1-[(4-fluorophenyl)methyl]triazole-4-carboxamide
• 5-amino-N-(2,4-difluorophenyl)-1-(4-fluorophenyl)methyl-1H-1,2,3-triazole-4-carboxamide

• Inchi： 1S/C16H12F3N5O/c17-10-3-1-9(2-4-10)8-24-15(20)14(22-23-24)16(25)21-13-6-5-11(18)7-12(13)19/h1-7H,8,20H2,(H,21,25)
• InChI Key： HINBSVCFLIIGIF-UHFFFAOYSA-N
• SMILES： N1(CC2=CC=C(F)C=C2)C(N)=C(C(NC2=CC=C(F)C=C2F)=O)N=N1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides Aromatic anilides

Additional information on 5-amino-N-(2,4-difluorophenyl)-1-(4-fluorophenyl)methyl-1H-1,2,3-triazole-4-carboxamide

5-Amino-N-(2,4-Difluorophenyl)-1-(4-Fluorophenyl)Methyl-1H-1,2,3-Triazole-4-Carboxamide: A Comprehensive Overview

5-Amino-N-(2,4-difluorophenyl)-1-(4-fluorophenyl)methyl-1H-1,2,3-triazole-4-carboxamide is a highly specialized organic compound with the CAS registry number 899736-60-8. This compound belongs to the class of triazole derivatives, which are widely recognized for their unique chemical properties and diverse applications in fields such as pharmaceuticals, agrochemicals, and materials science. The molecule's structure is characterized by a triazole ring system, which is a five-membered heterocycle containing three nitrogen atoms. This structural feature contributes significantly to its stability and reactivity.

The synthesis of 5-amino-N-(2,4-difluorophenyl)-1-(4-fluorophenyl)methyl-1H-1,2,3-triazole-4-carboxamide involves a series of advanced organic reactions. Recent studies have highlighted the importance of click chemistry in the efficient construction of triazole derivatives. By utilizing copper-catalyzed azide-alkyne cycloaddition (CuAAC) reactions, researchers have successfully synthesized this compound with high yield and purity. The presence of fluorine atoms in the molecule introduces additional electronic effects, enhancing its bioavailability and pharmacokinetic properties.

One of the most promising applications of this compound lies in its potential as a drug delivery agent. The triazole ring system has been shown to exhibit excellent biocompatibility and stability in physiological environments. Recent research has demonstrated that this compound can serve as a versatile platform for the development of targeted drug delivery systems. By incorporating functional groups such as amino and carboxamide moieties, it is possible to conjugate this compound with therapeutic agents or imaging probes for enhanced efficacy.

In addition to its pharmaceutical applications, 5-amino-N-(2,4-difluorophenyl)-1-(4-fluorophenyl)methyl-1H-1,2,3-triazole-4-carboxamide has also garnered attention in the field of biomedical imaging. The fluorine atoms present in the molecule enable it to act as a contrast agent for magnetic resonance imaging (MRI). Recent studies have explored its use as a fluorinated contrast agent for imaging tumors and other pathological tissues. The compound's ability to accumulate selectively in specific tissues makes it an attractive candidate for diagnostic applications.

The development of novel materials based on triazole derivatives is another area where this compound has shown significant potential. Researchers have investigated its use as a building block for constructing two-dimensional (2D) materials and nanoporous frameworks. The molecule's ability to form strong hydrogen bonds and π–π interactions makes it ideal for self-assembling into ordered structures. These materials exhibit unique mechanical and electronic properties, which could be exploited in applications ranging from energy storage to sensors.

From an environmental perspective, the synthesis and application of 5-amino-N-(2,4-difluorophenyl)-1-(4-fluorophenyl)methyl-1H-1,2,3-triazole-4-carboxamide are designed to minimize ecological impact. The use of fluorinated compounds has been carefully evaluated to ensure compliance with global regulations on hazardous substances. Recent advancements in green chemistry have enabled the development of more sustainable synthesis routes for this compound, reducing waste generation and energy consumption.

In conclusion, 5-amino-N-(2,4-difluorophenyl)-1-(4-fluorophenyl)methyl-1H-1,2,3-triazole-4-carboxamide (CAS No: 899736-60-8) is a multifaceted compound with remarkable potential across various scientific domains. Its unique chemical structure and functional groups make it an invaluable tool for researchers seeking innovative solutions in drug delivery, biomedical imaging, materials science